3-Methoxy-5,6-bis(4-methoxyphenyl)-1,2,4-triazine

• CAS RN: 63119-34-6
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol
• IUPAC Name: 3-methoxy-5,6-bis(4-methoxyphenyl)-1,2,4-triazine
• InChI: InChI=1S/C18H17N3O3/c1-22-14-8-4-12(5-9-14)16-17(20-21-18(19-16)24-3)13-6-10-15(23-2)11-7-13/h4-11H,1-3H3
• InChI Key: RDQUCZOJBAGKNW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(N=NC(=N2)OC)C3=CC=C(C=C3)OC

Description

3-Methoxy-5,6-bis(4-methoxyphenyl)-1,2,4-triazine is a useful research compound. Its molecular formula is C18H17N3O3 and its molecular weight is 323.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium, 3.0 g. (0.13 mole), was added piecewise under a nitrogen atmosphere to 100 ml. of dry methanol, followed by the addition of a slurry of 31.6 g. (0.1 mole) of 5,6-bis(4-methoxyphenyl)-3-methylthio-1,2,4-triazine in methanol. The reaction mixture was heated at reflux overnight. The reaction mixture was cooled and filtered. The filter cake and filtrate were extracted with diethyl ether. The diethyl ether was concentrated, giving a solid, m.p. >220° C. The solid was taken up in diethyl ether and the insoluble material was removed by filtration. The filtrate was dried over anhydrous sodium sulfate and concentrated to give a solid residue which was recrystallized from petroleum ether to give 3-methoxy-5,6-bis(4-methoxyphenyl)-1,2,4-triazine, m.p. about 105°-108° C.